Cas no 1807003-36-6 (6-Bromo-3-(difluoromethyl)-2-hydroxypyridine-4-acetic acid)

• Product Name: 6-Bromo-3-(difluoromethyl)-2-hydroxypyridine-4-acetic acid
• CAS No: 1807003-36-6
• MF: C₈H₆BrF₂NO₃
• MW: 282.038948535919
• CID: 4861667
• Update Time: 2025-10-31

6-Bromo-3-(difluoromethyl)-2-hydroxypyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-(difluoromethyl)-2-hydroxypyridine-4-acetic acid

• Inchi： 1S/C8H6BrF2NO3/c9-4-1-3(2-5(13)14)6(7(10)11)8(15)12-4/h1,7H,2H2,(H,12,15)(H,13,14)
• InChI Key： VGTPUFKEXBKUMJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(CC(=O)O)=C(C(F)F)C(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 376
• XLogP3: 0.8
• Topological Polar Surface Area: 66.4

Additional information on 6-Bromo-3-(difluoromethyl)-2-hydroxypyridine-4-acetic acid

Introduction to 6-Bromo-3-(difluoromethyl)-2-hydroxypyridine-4-acetic acid (CAS No. 1807003-36-6)

6-Bromo-3-(difluoromethyl)-2-hydroxypyridine-4-acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1807003-36-6, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic organic molecule features a pyridine core, which is a cornerstone in medicinal chemistry due to its versatile biological activity and structural adaptability. The presence of multiple functional groups, including a bromo substituent, a difluoromethyl group, and a hydroxyl group, alongside the acetic acid moiety, makes this compound a promising candidate for further exploration in drug discovery and synthetic chemistry.

The structural attributes of 6-Bromo-3-(difluoromethyl)-2-hydroxypyridine-4-acetic acid contribute to its potential utility in various chemical transformations. The bromo group at the 6-position of the pyridine ring provides a reactive site for nucleophilic substitution reactions, enabling the introduction of diverse pharmacophores. Concurrently, the difluoromethyl group, located at the 3-position, is known to enhance metabolic stability and binding affinity in drug molecules. This combination of features makes it an attractive scaffold for designing novel therapeutic agents.

The hydroxyl group at the 2-position introduces polarity and hydrogen bonding capabilities, which can be exploited to improve solubility and interactions with biological targets. Additionally, the acetic acid moiety at the 4-position serves as a polar functional group that can participate in various biochemical interactions. Together, these features render 6-Bromo-3-(difluoromethyl)-2-hydroxypyridine-4-acetic acid a multifaceted compound with potential applications in multiple domains of chemical biology and pharmacology.

In recent years, there has been growing interest in developing small molecules that modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The pyridine scaffold is particularly relevant in this context, as it is a common structural motif in many bioactive compounds. For instance, pyridine derivatives have been extensively studied for their roles as kinase inhibitors, G protein-coupled receptor (GPCR) modulators, and antioxidants. The specific arrangement of substituents in 6-Bromo-3-(difluoromethyl)-2-hydroxypyridine-4-acetic acid may confer unique properties that make it suitable for targeting such pathways.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. Medicinal chemists often employ such intermediates to construct libraries of compounds for high-throughput screening (HTS). The reactivity of the bromo and hydroxyl groups allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in drug discovery to introduce aryl or heteroaryl groups. Similarly, the acetic acid functionality can be converted into esters or amides, expanding the range of possible derivatives.

Recent advances in computational chemistry have also enhanced the utility of compounds like 6-Bromo-3-(difluoromethyl)-2-hydroxypyridine-4-acetic acid. Molecular modeling techniques enable researchers to predict binding affinities and interactions with biological targets with increasing accuracy. By leveraging these tools, scientists can optimize the structure of this compound or derivatives thereof to improve their efficacy and selectivity. For example, virtual screening can identify potential lead compounds based on their predicted interactions with enzymes or receptors relevant to specific diseases.

The difluoromethyl group is particularly noteworthy due to its widespread use in medicinal chemistry. This substituent can improve pharmacokinetic properties by increasing lipophilicity and metabolic stability while also enhancing binding interactions at biological targets. Studies have demonstrated that difluoromethyl groups can enhance the potency of drugs by improving their binding affinity to proteins such as kinases and GPCRs. Given these properties, 6-Bromo-3-(difluoromethyl)-2-hydroxypyridine-4-acetic acid may serve as a valuable precursor for developing next-generation therapeutics.

Another area where this compound shows promise is in the development of probes for biochemical studies. Pyridine-based molecules are frequently used as substrates or inhibitors in enzyme assays due to their ability to interact with various enzymes through hydrogen bonding and hydrophobic effects. The presence of multiple functional groups in 6-Bromo-3-(difluoromethyl)-2-hydroxypyridine-4-acetic acid allows it to be tailored into probes that report on specific enzymatic activities or cellular processes. Such probes are invaluable tools for understanding disease mechanisms and identifying new therapeutic targets.

The synthesis of 6-Bromo-3-(difluoromethyl)-2-hydroxypyridine-4-acetic acid presents an interesting challenge from a synthetic chemistry perspective. The need to introduce multiple substituents onto the pyridine ring requires careful consideration of reaction conditions and reagent selection. However, recent methodologies have made it possible to achieve these transformations with high efficiency and selectivity. For instance, transition-metal-catalyzed reactions have enabled the introduction of aryl groups at specific positions on heterocyclic scaffolds without affecting other functional groups present on the molecule.

In conclusion,6-Bromo-3-(difluoromethyl)-2-hydroxypyridine-4-acetic acid (CAS No. 1807003-36-6) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. The combination of reactivity provided by its functional groups—bromo, difluoromethyl, hydroxyl, and acetic acid—offers numerous opportunities for further chemical manipulation and biological exploration.